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Compound of Interest

2-[(2-
Compound Name:

Methylpropoxy)methylloxirane

Cat. No.: B1294520

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2-[(2-Methylpropoxy)methyl]oxirane, also known as Isobutyl Glycidyl Ether.
Adherence to these procedures is critical for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment

2-[(2-Methylpropoxy)methyl]oxirane is a flammable liquid and vapor that can cause skin,
eye, and respiratory irritation.[1] It is harmful if swallowed, inhaled, or in contact with skin.[2]
Some individuals may experience an allergic skin reaction upon exposure.[3]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
safety glasses with side-

shields.

To prevent eye irritation or
serious eye damage from
splashes.[3][4]

Hand Protection

Appropriate chemical-resistant

gloves.

To prevent skin irritation and
absorption. The specific glove
material should be selected
based on the duration of use

and workplace conditions.[3][5]

Skin and Body Protection

Protective clothing.

To prevent skin contact.[3]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is insufficient, use a

suitable respiratory device.

To prevent respiratory tract
irritation from inhalation of
vapors.[1][5][6]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize risks associated with 2-[(2-
Methylpropoxy)methyl]oxirane.

Operational Plan: Handling

¢ Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume
hood.[3]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as itis a flammable liquid.[3][6]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly
after handling.[3] Do not eat, drink, or smoke in the handling area.[6]

o Container Management: Keep the container tightly closed when not in use.[3]
Storage Plan

e Store in a cool, dry, and well-ventilated area.
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» Keep the container tightly sealed.[2]
» Store away from incompatible materials such as strong oxidizing agents.[3]

Spill, Leak, and Disposal Procedures

Immediate and appropriate response to spills, leaks, or waste disposal is essential to prevent
harm to personnel and the environment.

Table 2: Spill and Disposal Quick Reference

Procedure Key Steps

1. Evacuate personnel from the immediate area.
2. Ensure adequate ventilation. 3. Remove all
) sources of ignition. 4. Contain the spill using
Spill Response ) . -
inert absorbent material (e.g., sand, vermiculite).
5. Collect the absorbed material into a suitable,

sealed container for disposal.

Dispose of waste chemical and contaminated
materials in accordance with all applicable local,
_ regional, national, and international regulations.
Disposal Plan
[2][3] All waste must be handled by an approved
waste disposal plant.[3][7] Do not allow the

product to enter drains or waterways.[3]

Emergency First Aid

Table 3: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.[2][7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[3] Remove contaminated
clothing and wash it before reuse.[3] If skin

irritation or a rash occurs, get medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[3] If eye irritation persists,

seek medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Chemical Spill Response Workflow

The following diagram outlines the logical steps for responding to a spill of 2-[(2-

Methylpropoxy)methyl]oxirane.
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Immediate Actions
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l
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'
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Containment & Cleanup

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Absorbed Material
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Disgosal

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-2-methylpropoxy-methyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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